Cas no 1185307-70-3 (1-(3-Chloro-2-quinoxalinyl)-3-piperidinamine hydrochloride)

• Product Name: 1-(3-Chloro-2-quinoxalinyl)-3-piperidinamine hydrochloride
• CAS No: 1185307-70-3
• MF: C₁₃H₁₆Cl₂N₄
• MW: 299.1989402771
• CID: 1003823
• PubChem ID: 45786632
• Update Time: 2025-07-11

1-(3-Chloro-2-quinoxalinyl)-3-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-quinoxalinyl)-3-piperidinamine hydrochloride
• 1-(3-chloroquinoxalin-2-yl)piperidin-3-amine,hydrochloride
• 1-(3-chloroquinoxalin-2-yl)-3-piperidylamine, chloride
• 1-(3-Chloro-quinoxalin-2-yl)piperidin-3-ylamine hydrochloride
• 1-(3-Chloro-quinoxalin-2-yl)-piperidin-3-ylamine hydrochloride
• AK-52416
• KB-08707
• SBB074728
• 1-(3-Chloroquinoxalin-2-yl)piperidin-3-amine--hydrogen chloride (1/1)
• 1185307-70-3
• 1-(3-Chloroquinoxalin-2-yl)piperidin-3-amine hydrochloride
• 1-(3-Chloroquinoxalin-2-yl)piperidin-3-aminehydrochloride
• DB-300557
• 1-(3-Chloro-quinoxalin-2-yl)-piperidin-3-ylaMine hydrochloride, 98+% C13H16Cl2N4, MW: 299.20
• AKOS015941083
• DTXSID80671393

• MDL： MFCD09607554
• Inchi： 1S/C13H15ClN4.ClH/c14-12-13(18-7-3-4-9(15)8-18)17-11-6-2-1-5-10(11)16-12;/h1-2,5-6,9H,3-4,7-8,15H2;1H
• InChI Key： OKRPMMFXZGELPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCCC(C1)N.Cl

Computed Properties

• Exact Mass: 298.0752019g/mol
• Monoisotopic Mass: 298.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines